Cas no 2229048-74-0 (2-(2-bromo-1,3-thiazol-4-yl)propanal)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)propanal
• CAS No: 2229048-74-0
• MF: C₆H₆BrNOS
• MW: 220.086939334869
• CID: 6173116
• PubChem ID: 165720905
• Update Time: 2025-10-29

2-(2-bromo-1,3-thiazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1,3-thiazol-4-yl)propanal
• 2229048-74-0
• EN300-2004333

• Inchi： 1S/C6H6BrNOS/c1-4(2-9)5-3-10-6(7)8-5/h2-4H,1H3
• InChI Key： XAPDUUHRHOVZGR-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C=O)C

Computed Properties

• Exact Mass: 218.93535g/mol
• Monoisotopic Mass: 218.93535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)propanal

Introduction to 2-(2-bromo-1,3-thiazol-4-yl)propanal (CAS No: 2229048-74-0)

2-(2-bromo-1,3-thiazol-4-yl)propanal, identified by its Chemical Abstracts Service (CAS) number 2229048-74-0, is a significant compound in the realm of pharmaceutical and biochemical research. This aldehyde derivative features a unique structural framework comprising a thiazole core substituted with a bromo group at the 2-position and an aldehyde functional group at the 3-position of the propyl chain. Such structural characteristics make it a valuable intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The thiazole scaffold is a well-documented heterocyclic system with broad biological relevance. It is prominently found in numerous natural products and pharmaceuticals, including antifungal, antibacterial, and anti-inflammatory agents. The presence of a bromo substituent on the thiazole ring enhances the compound's reactivity, making it a versatile precursor for further functionalization. This reactivity has been exploited in synthetic chemistry to develop more complex molecules with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of thiazole derivatives. The aldehyde functionality in 2-(2-bromo-1,3-thiazol-4-yl)propanal provides a reactive site for condensation reactions, such as Schiff base formation, which can yield imines or hydrazones. These derivatives have shown promise in modulating enzyme activity and receptor binding, particularly in contexts related to pain management and neurodegenerative diseases.

One of the most compelling areas of research involving thiazole derivatives is their role in addressing neurological disorders. Studies have demonstrated that compounds incorporating thiazole moieties can interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The brominated thiazole derivative CAS No: 2229048-74-0 is being investigated for its ability to cross the blood-brain barrier and exert neuroprotective effects. Preliminary in vitro studies suggest that it may inhibit oxidative stress-induced neuronal damage by modulating glutathione levels and reducing reactive oxygen species (ROS) production.

The synthesis of 2-(2-bromo-1,3-thiazol-4-yl)propanal involves multi-step organic transformations that highlight its synthetic utility. The bromination step at the 2-position of the thiazole ring is critical for introducing reactivity that allows for subsequent derivatization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups with high selectivity. These synthetic strategies are essential for producing analogues with enhanced potency or reduced toxicity.

The pharmacokinetic properties of CAS No: 2229048-74-0 are also under active investigation. Researchers are exploring how modifications to the propyl chain can influence absorption, distribution, metabolism, and excretion (ADME) profiles. For instance, introducing hydroxyl or amine groups could enhance solubility while maintaining biological activity. Such modifications are crucial for optimizing drug candidates for clinical development.

In addition to its neurological applications, 2-(2-bromo-1,3-thiazol-4-yl)propanal has shown promise in anti-inflammatory research. Thiazole derivatives are known to inhibit cyclooxygenase (COX) enzymes and lipoxygenase (LOX), key mediators of inflammation. The bromine atom may enhance binding affinity to these enzymes by increasing electronic demand at the reactive site. This has led to interest in developing novel nonsteroidal anti-inflammatory drugs (NSAIDs) based on this scaffold.

The chemical diversity offered by thiazole derivatives makes them attractive for drug discovery campaigns. By systematically varying substituents on the thiazole ring and alkyl chains, researchers can generate libraries of compounds for high-throughput screening (HTS). Computational methods such as molecular docking have been employed to predict binding interactions between CAS No: 2229048-74-0 and target proteins. These computational approaches accelerate the identification of lead compounds with high binding affinity and selectivity.

The role of bromo containing heterocycles in medicinal chemistry cannot be overstated. Bromine atoms introduce halogenation sites that can be further functionalized through nucleophilic aromatic substitution (SNAr), metal-catalyzed coupling reactions, or radical-mediated transformations. This versatility has been leveraged to develop kinase inhibitors, anticancer agents, and antimicrobial compounds. The incorporation of such moieties into bioactive molecules often enhances their pharmacological properties.

Recent advances in green chemistry have also influenced the synthesis of 2-(2-bromo-1,3-thiazol-4-yl)propanal. Researchers are increasingly employing solvent-free reactions, microwave-assisted synthesis, and catalytic methods to improve efficiency and reduce environmental impact. These sustainable practices align with global efforts to minimize waste and energy consumption in pharmaceutical manufacturing.

The future direction of research on CAS No: 2229048-74-0 will likely focus on understanding its mechanism of action at a molecular level. Techniques such as mass spectrometry (MS), nuclear magnetic resonance (NMR), and X-ray crystallography will be employed to elucidate structural details and interactions with biological targets. Additionally, preclinical studies will be essential for evaluating safety profiles before human trials commence.

In conclusion,2-(2-bromo-1,3-thiazol-4-yl)propanal represents a promising candidate for further development in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing bioactive molecules underscores its importance in drug discovery efforts targeting neurological disorders and inflammation. As synthetic methodologies continue to evolve and computational tools become more sophisticated,CAS No: 2229048-74-0 will remain a key compound for researchers seeking innovative therapeutic solutions.